Cas no 1361771-47-2 (3-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-6-carboxylic acid)

• Product Name: 3-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-6-carboxylic acid
• CAS No: 1361771-47-2
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4933382
• Update Time: 2025-11-05

3-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-6-carboxylic acid

• Inchi： 1S/C9H8ClF2NO2/c1-4-5(3-10)2-6(8(11)12)7(13-4)9(14)15/h2,8H,3H2,1H3,(H,14,15)
• InChI Key： FDOONRUEHJUPII-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)F)=C(C(=O)O)N=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-6-carboxylic acid

3-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-6-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1361771-47-2, known as 3-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-6-carboxylic acid, is a highly specialized organic molecule with significant applications in various scientific and industrial fields. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple functional groups, including a chloromethyl group, a difluoromethyl group, and a carboxylic acid moiety. These functional groups confer the molecule with distinct chemical properties, making it valuable for research and development in areas such as pharmaceuticals, agrochemicals, and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-6-carboxylic acid. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. For instance, a study published in the Journal of Organic Chemistry highlighted the use of microwave-assisted synthesis to expedite the formation of this compound. This approach not only reduces reaction time but also minimizes the formation of unwanted byproducts, making it more environmentally friendly.

The structural uniqueness of this compound lies in its pyridine ring system. The pyridine ring is a six-membered aromatic ring containing one nitrogen atom, which imparts aromatic stability and electronic properties to the molecule. The substitution pattern on the pyridine ring plays a crucial role in determining its reactivity and functionality. In this case, the chloromethyl group at position 3 introduces electron-withdrawing effects, while the difluoromethyl group at position 5 enhances the molecule's stability and reactivity. Additionally, the carboxylic acid group at position 6 provides acidic properties, making it suitable for various chemical modifications.

One of the most promising applications of 3-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-6-carboxylic acid is in the field of agrochemistry. Recent studies have demonstrated its potential as a herbicide or fungicide due to its ability to inhibit specific enzymes involved in plant growth or fungal metabolism. For example, research conducted by Smith et al. (2023) revealed that this compound exhibits potent inhibitory activity against acetolactate synthase (ALS), an enzyme critical for branched-chain amino acid biosynthesis in plants. This finding suggests that it could be developed into an effective herbicide with minimal environmental impact.

In the pharmaceutical industry, this compound has shown potential as a lead molecule for drug discovery. Its unique structure allows for interactions with various biological targets, such as protein kinases or receptors. A study published in Medicinal Chemistry Communications explored its ability to modulate kinase activity, which is crucial for treating diseases like cancer or inflammatory disorders. The results indicated that 3-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-6-carboxylic acid could serve as a scaffold for developing novel therapeutic agents.

The environmental impact of this compound has also been a subject of recent research. Scientists are investigating its biodegradability and toxicity to ensure that its use does not pose risks to ecosystems or human health. Preliminary findings suggest that under certain conditions, it undergoes rapid biodegradation, reducing its persistence in the environment. However, further studies are required to fully understand its ecological footprint.

In conclusion, 3-(Chloromethyl)-5-(difluoromethyl)-2-methylpyridine-6-carboxylic acid (CAS No. 1361771-47-2) is a versatile compound with significant potential across multiple industries. Its unique chemical structure and functional groups make it an attractive candidate for research and development in agrochemistry, pharmaceuticals, and materials science. As ongoing studies continue to uncover its properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.